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Compound of Interest

Compound Name: 4-HO-DPHP

Cat. No.: B1217005 Get Quote

A comprehensive search of publicly available scientific literature and research databases has

yielded no specific studies, independent replications, or detailed experimental data for a

compound explicitly identified as 4-HO-DPHP (4-hydroxy-N,N-diphenyl-2-amino-5-phenyl-

pentan-1-one).

The search results did not contain any pharmacological data, synthesis methods, or signaling

pathway information directly related to "4-HO-DPHP." It is possible that this is an exceptionally

novel or obscure compound with no published research, or that the nomenclature used is

incorrect.

The abbreviation "DPHP" is most prominently associated with Di-(2-propylheptyl) phthalate, a

plasticizer used in industrial applications, which is not a psychoactive substance and falls

outside the scope of the requested research guide.

Given the absence of data for 4-HO-DPHP, it is not possible to fulfill the request for a

comparison guide, including data tables, experimental protocols, and visualizations of its

signaling pathways.

Alternative Compounds with Available Research

Should you be interested in a comparison guide for a related and well-documented

psychoactive research compound, substantial information is available for substances with

similar naming conventions, such as:
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Substituted Tryptamines: Compounds like 4-HO-DiPT (4-hydroxy-N,N-diisopropyltryptamine),

4-HO-DMT (Psilocin), and 4-HO-MET (4-hydroxy-N-methyl-N-ethyltryptamine) have been the

subject of numerous pharmacological studies. Research is available on their synthesis,

receptor binding affinities, in vivo effects, and the signaling pathways they modulate,

primarily through the serotonin 5-HT2A receptor.

Pyrovalerone Cathinones: If the "PHP" in the requested compound name was intended to

refer to a pyrovalerone derivative (e.g., α-PHP), there is a body of literature on their

mechanism of action as potent dopamine and norepinephrine reuptake inhibitors.

We can proceed with creating a detailed comparison guide for one of these alternative

compounds if you would like to specify a substance of interest for which there is a foundation of

scientific research.

To cite this document: BenchChem. [No Independent Research Findings Available for 4-HO-
DPHP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217005#independent-replication-of-4-ho-dphp-
research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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